Cas no 1245569-33-8 (3-Methyl-2-(pyridin-3-yl)-2,3-dihydroquinazolin-4(1H)-one)

• Product Name: 3-Methyl-2-(pyridin-3-yl)-2,3-dihydroquinazolin-4(1H)-one
• CAS No: 1245569-33-8
• MF: C₁₄H₁₃N₃O
• MW: 239.272522687912
• CID: 5713315
• PubChem ID: 47117576
• Update Time: 2025-06-27

3-Methyl-2-(pyridin-3-yl)-2,3-dihydroquinazolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1245569-33-8
• STL373540
• CS-0315220
• 3-methyl-2-(pyridin-3-yl)-1,2,3,4-tetrahydroquinazolin-4-one
• VS-11560
• 3-methyl-2-pyridin-3-yl-1,2-dihydroquinazolin-4-one
• 3-methyl-2-(pyridin-3-yl)-2,3-dihydroquinazolin-4(1H)-one
• AKOS005271812
• 3-METHYL-2-(3-PYRIDYL)-2,3-DIHYDRO-4(1H)-QUINAZOLINONE
• BBL032816
• MFCD17430425
• 3-Methyl-2-pyridin-3-yl-2,3-dihydro-1H-quinazolin-4-one
• 4(1H)-Quinazolinone, 2,3-dihydro-3-methyl-2-(3-pyridinyl)-
• 3-Methyl-2-(pyridin-3-yl)-2,3-dihydroquinazolin-4(1H)-one

• Inchi： 1S/C14H13N3O/c1-17-13(10-5-4-8-15-9-10)16-12-7-3-2-6-11(12)14(17)18/h2-9,13,16H,1H3
• InChI Key： WFAUTLZHYPJPAK-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2NC(C2C=NC=CC=2)N1C

Computed Properties

• Exact Mass: 239.106
• Monoisotopic Mass: 239.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2A^2
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-Methyl-2-(pyridin-3-yl)-2,3-dihydroquinazolin-4(1H)-one

Research Brief on 3-Methyl-2-(pyridin-3-yl)-2,3-dihydroquinazolin-4(1H)-one (CAS: 1245569-33-8): Recent Advances and Applications

3-Methyl-2-(pyridin-3-yl)-2,3-dihydroquinazolin-4(1H)-one (CAS: 1245569-33-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a scaffold for drug development, particularly in targeting protein-protein interactions and enzymatic pathways. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential clinical implications.

The compound belongs to the quinazolinone family, which is known for its diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial effects. Structural modifications of the quinazolinone core, such as the introduction of a pyridin-3-yl group at the 2-position and a methyl group at the 3-position, have been shown to enhance its binding affinity to specific biological targets. Recent computational and experimental studies have elucidated the molecular interactions of 3-Methyl-2-(pyridin-3-yl)-2,3-dihydroquinazolin-4(1H)-one with various enzymes and receptors, providing insights into its mechanism of action.

One of the most promising applications of this compound is in the field of oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in cancer cells. The compound exhibited potent antiproliferative activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. Additionally, in vivo studies using xenograft models revealed significant tumor growth inhibition without observable toxicity, suggesting its potential as a lead compound for further development.

Beyond its anticancer properties, 3-Methyl-2-(pyridin-3-yl)-2,3-dihydroquinazolin-4(1H)-one has also been investigated for its anti-inflammatory effects. A recent study in the European Journal of Pharmacology reported its ability to suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. The compound's mechanism involves the modulation of NF-κB signaling, a key pathway in inflammatory responses. These findings open new avenues for its use in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the optimization of this compound for clinical use. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through further structural modifications and formulation strategies. Recent advances in synthetic chemistry have enabled the development of analogs with improved pharmacokinetic profiles, as reported in a 2024 study in Bioorganic & Medicinal Chemistry Letters. These efforts are critical for translating the preclinical findings into viable therapeutic agents.

In conclusion, 3-Methyl-2-(pyridin-3-yl)-2,3-dihydroquinazolin-4(1H)-one (CAS: 1245569-33-8) represents a versatile scaffold with significant potential in drug discovery. Its multifaceted biological activities, combined with ongoing research to overcome its limitations, position it as a promising candidate for the development of novel therapeutics. Future studies should focus on elucidating its structure-activity relationships and exploring its applications in other disease areas, such as neurodegenerative disorders and infectious diseases.